Cas no 1270480-64-2 (2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL)

• Product Name: 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL
• CAS No: 1270480-64-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5582869
• PubChem ID: 55283473
• Update Time: 2025-06-30

2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL
• Benzenepropanol, γ-amino-2-hydroxy-5-methyl-
• 1270480-64-2
• AKOS006346134
• EN300-1828058

• Inchi： 1S/C10H15NO2/c1-7-2-3-10(13)8(6-7)9(11)4-5-12/h2-3,6,9,12-13H,4-5,11H2,1H3
• InChI Key： NKMOFMVSAZXLKV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(CCO)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 376.5±37.0 °C(Predicted)
• pka: 10.10±0.48(Predicted)

Additional information on 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL

Recent Advances in the Study of 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL (CAS: 1270480-64-2)

The compound 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL (CAS: 1270480-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, pharmacokinetics, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to produce high-purity batches of the compound. These efforts have been complemented by rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure the compound's structural integrity and purity.

In vitro and in vivo studies have demonstrated that 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities. Mechanistic investigations have revealed that the compound modulates key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress. These findings suggest potential applications in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

Further research has explored the compound's potential as a scaffold for drug development. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of novel derivatives with improved potency and selectivity. Computational modeling and molecular docking studies have also been employed to predict the compound's interactions with target proteins, providing valuable insights for future drug design efforts.

Despite these advancements, challenges remain in the clinical translation of 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in subsequent studies. Ongoing research is focused on overcoming these hurdles through preclinical and clinical trials, with the ultimate goal of developing a safe and effective therapeutic agent.

In conclusion, the recent progress in the study of 2-(1-AMINO-3-HYDROXYPROPYL)-4-METHYLPHENOL highlights its potential as a valuable compound in the pharmaceutical industry. Continued research efforts are expected to further elucidate its therapeutic mechanisms and expand its applications in medicine. This compound represents a promising candidate for the development of next-generation drugs targeting inflammation and oxidative stress-related diseases.